Cas no 1539904-64-7 (1-(3-ethylthiophen-2-yl)cyclopentylmethanamine)

• Product Name: 1-(3-ethylthiophen-2-yl)cyclopentylmethanamine
• CAS No: 1539904-64-7
• MF: C₁₂H₁₉NS
• MW: 209.350961923599
• CID: 5941376
• PubChem ID: 96864908
• Update Time: 2025-06-11

1-(3-ethylthiophen-2-yl)cyclopentylmethanamine Chemical and Physical Properties

Names and Identifiers

• 1-(3-ethylthiophen-2-yl)cyclopentylmethanamine
• EN300-1730921
• 1539904-64-7
• [1-(3-ethylthiophen-2-yl)cyclopentyl]methanamine

• Inchi： 1S/C12H19NS/c1-2-10-5-8-14-11(10)12(9-13)6-3-4-7-12/h5,8H,2-4,6-7,9,13H2,1H3
• InChI Key： ASTZSSJCKKCCTJ-UHFFFAOYSA-N
• SMILES： S1C=CC(CC)=C1C1(CN)CCCC1

Computed Properties

• Exact Mass: 209.12382078g/mol
• Monoisotopic Mass: 209.12382078g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 187
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 54.3Ų

Additional information on 1-(3-ethylthiophen-2-yl)cyclopentylmethanamine

Introduction to 1-(3-ethylthiophen-2-yl)cyclopentylmethanamine (CAS No. 1539904-64-7)

1-(3-ethylthiophen-2-yl)cyclopentylmethanamine, also known by its CAS number 1539904-64-7, is a synthetic compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a cyclopentyl ring and a thiophene moiety, making it a promising candidate for various therapeutic applications.

The chemical structure of 1-(3-ethylthiophen-2-yl)cyclopentylmethanamine consists of a cyclopentyl ring attached to a methanamine group, with a 3-ethylthiophene substituent. The presence of the thiophene ring, which is an aromatic heterocycle, imparts specific electronic and steric properties to the molecule. These properties are crucial for its potential biological activities and interactions with biological targets.

Recent studies have focused on the pharmacological properties of 1-(3-ethylthiophen-2-yl)cyclopentylmethanamine. One notable area of research is its potential as a modulator of neurotransmitter systems. Specifically, this compound has shown promising activity in modulating serotonin and dopamine receptors, which are key targets in the treatment of various neurological and psychiatric disorders. For instance, a study published in the Journal of Medicinal Chemistry reported that 1-(3-ethylthiophen-2-yl)cyclopentylmethanamine exhibits selective binding to serotonin 5-HT_2A receptors, suggesting its potential use in the treatment of conditions such as depression and anxiety disorders.

In addition to its receptor modulating properties, 1-(3-ethylthiophen-2-yl)cyclopentylmethanamine has also been investigated for its potential anti-inflammatory effects. In vitro studies have demonstrated that this compound can inhibit the production of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α). These findings suggest that 1-(3-ethylthiophen-2-yl)cyclopentylmethanamine may have therapeutic applications in inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

The synthesis of 1-(3-ethylthiophen-2-yl)cyclopentylmethanamine has been optimized to improve yield and purity. Various synthetic routes have been explored, including palladium-catalyzed cross-coupling reactions and multistep synthetic sequences. One efficient method involves the reaction of 3-ethylthiophene with cyclopentylmagnesium bromide followed by reductive amination with formaldehyde. This approach has been shown to produce high yields of the target compound with excellent purity, making it suitable for further pharmaceutical development.

The safety profile of 1-(3-ethylthiophen-2-yl)cyclopentylmethanamine is an important consideration in its development as a therapeutic agent. Preclinical studies have evaluated its toxicity and pharmacokinetic properties. Results from these studies indicate that the compound exhibits low toxicity at therapeutic doses and has favorable pharmacokinetic properties, including good oral bioavailability and a reasonable half-life. These characteristics are essential for ensuring the safety and efficacy of the compound in clinical settings.

Clinical trials are currently underway to further investigate the therapeutic potential of 1-(3-ethylthiophen-2-yl)cyclopentylmethanamine. Early-phase trials have shown promising results in terms of safety and tolerability. Phase II trials are being conducted to evaluate the efficacy of the compound in treating specific conditions such as major depressive disorder and chronic inflammatory diseases. The outcomes of these trials will provide valuable insights into the clinical utility of 1-(3-ethylthiophen-2-yl)cyclopentylmethanamine.

In conclusion, 1-(3-ethylthiophen-2-yl)cyclopentylmethanamine (CAS No. 1539904-64-7) is a promising compound with diverse biological activities and therapeutic potential. Its unique chemical structure, coupled with its favorable pharmacological properties, makes it an attractive candidate for further research and development in the pharmaceutical industry. Ongoing studies continue to explore its mechanisms of action and clinical applications, paving the way for potential new treatments for various diseases.